2-nitro-N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]benzamide

• IUPAC Name: 2-nitro-N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C19H17N3O3S/c1-11-8-12(2)17(13(3)9-11)15-10-26-19(20-15)21-18(23)14-6-4-5-7-16(14)22(24)25/h4-10H,1-3H3,(H,20,21,23)
• InChI Key: WVMPWCXGNYKMMZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)C2=CSC(=N2)NC(=O)C3=CC=CC=C3[N+](=O)[O-])C
• Molecular Formula: C19H17N3O3S
• Molecular Weight: 367.4 g/mol

Description

2-nitro-N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]benzamide is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound has a unique structure and properties that make it useful in a variety of research fields, including biochemistry, pharmacology, and medicinal chemistry. In

Scientific Research Applications

2-nitro-N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]benzamide has been widely studied for its potential applications in scientific research. One of the primary applications of this compound is in the field of biochemistry, where it is used to study the activity of various enzymes and proteins. This compound has been shown to inhibit the activity of certain enzymes, making it useful for studying their function and potential as drug targets.
In addition to its use in biochemistry, 2-nitro-N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]benzamide has also been studied for its potential applications in pharmacology and medicinal chemistry. This compound has been shown to have potential as an anti-cancer agent, and has been studied for its ability to inhibit the growth of cancer cells. It has also been studied for its potential as an anti-inflammatory agent, and for its ability to inhibit the activity of certain viruses.

Mechanism of Action

Thiazole derivatives

The compound contains a thiazole ring, which is a type of heterocyclic compound. Thiazoles are found in many potent biologically active compounds, such as antimicrobial, antiretroviral, antifungal, and antineoplastic drugs . They can undergo electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom .

Nitrobenzamides

The compound also contains a nitrobenzamide moiety. Compounds with this moiety can undergo reactions at the benzylic position . The nitro group is a strong electron-withdrawing group, which can influence the reactivity of the benzamide moiety.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 2-nitro-N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]benzamide in lab experiments is its ability to inhibit the activity of certain enzymes and proteins. This makes it useful for studying their function and potential as drug targets. Additionally, this compound has been shown to have potential as an anti-cancer and anti-inflammatory agent, making it useful for studying these conditions.
However, there are also limitations to using 2-nitro-N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]benzamide in lab experiments. One limitation is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments. Additionally, this compound may have off-target effects, which could complicate the interpretation of results.

Future Directions

There are many potential future directions for research on 2-nitro-N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]benzamide. One area of research could be to further explore its anti-cancer properties and potential as a cancer treatment. Additionally, research could be done to better understand its mechanism of action and potential off-target effects. Finally, research could be done to develop more efficient and cost-effective methods for synthesizing this compound, which could make it more widely available for scientific research.

Synthesis Methods

The synthesis of 2-nitro-N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]benzamide is a multi-step process that involves the reaction of various chemical reagents. One of the most common methods for synthesizing this compound is through the reaction of 2-nitrobenzoyl chloride with 4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-amine in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization to obtain a pure form of 2-nitro-N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]benzamide.